Cas no 2408975-96-0 (tert-butyl N-[2-hydroxy-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate
• CAS No: 2408975-96-0
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 6365306
• PubChem ID: 165702803
• Update Time: 2025-06-07

tert-butyl N-[2-hydroxy-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548110
• 2408975-96-0
• tert-butyl N-[2-hydroxy-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate

• Inchi： 1S/C15H19N3O4/c1-15(2,3)21-14(20)16-11(9-19)13-17-12(18-22-13)10-7-5-4-6-8-10/h4-8,11,19H,9H2,1-3H3,(H,16,20)
• InChI Key： DEEGPYVSAGSJEU-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=NC(C2C=CC=CC=2)=NO1)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.13755610g/mol
• Monoisotopic Mass: 305.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.5Ų

Additional information on tert-butyl N-[2-hydroxy-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate

tert-butyl N-[2-hydroxy-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-[2-hydroxy-1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]carbamate (CAS No. 2408975960) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its CAS number for identification purposes, belongs to the class of carbamates and is characterized by its complex structure involving a tert-butyl group and a hydroxyl-substituted oxadiazole moiety. The molecule's unique architecture makes it a subject of interest in both academic research and industrial applications.

The synthesis of tert-butyl N-[2-hydroxy... involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is achieved through the cyclization of an appropriate amine and a carbonyl compound under specific reaction conditions. The subsequent introduction of the hydroxyl group and the tert-butyl carbamate moiety requires precise control over reaction parameters to ensure high yields and purity. Recent advancements in catalytic methods have significantly streamlined this synthesis process, making it more efficient and environmentally friendly.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The oxadiazole ring is known for its ability to modulate biological activities, making it a valuable component in the development of pharmaceutical agents. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, the hydroxyl group within the molecule provides sites for further functionalization, enabling researchers to explore a wide range of biological activities.

In terms of physical properties, tert-butyl N-[2-hydroxy... is characterized by its relatively high molecular weight and low solubility in water. These properties make it suitable for use in organic solvents commonly employed in chemical reactions. The compound's stability under various conditions has also been extensively studied, with findings indicating that it remains stable under moderate thermal and oxidative conditions. However, exposure to strong acids or bases may lead to decomposition, necessitating careful handling during storage and use.

The latest research on this compound has focused on its potential as a building block in materials science. By incorporating this molecule into polymer systems, scientists have demonstrated enhanced mechanical properties such as increased tensile strength and improved thermal stability. These findings open up new avenues for its application in advanced materials used in industries ranging from electronics to aerospace.

In conclusion, tert-butyl N-[2-hydroxy... (CAS No. 2408975960) is a versatile compound with a rich chemical profile and diverse applications across multiple disciplines. Its unique structure allows for extensive functionalization, making it an invaluable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this molecule, its significance in the field of organic chemistry is expected to grow further.